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Compound of Interest

Compound Name:
POLYACRYLAMIDOMETHYL

BENZYLIDENE CAMPHOR

Cat. No.: B1166360 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling and disposal of

POLYACRYLAMIDOMETHYL BENZYLIDENE CAMPHOR (CAS No. 113783-61-2) in a

laboratory setting. While this substance is widely used as a UV filter in cosmetic products at

concentrations up to 6%, comprehensive safety data for the pure, undiluted substance is not

readily available.[1][2] Therefore, a cautious approach in line with handling fine organic

chemicals of unknown toxicity is strongly recommended.

Physical and Chemical Properties
A summary of the known physical and chemical properties of POLYACRYLAMIDOMETHYL
BENZYLIDENE CAMPHOR is provided below. This information is critical for safe handling and

storage.
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Property Value Source

CAS Number 113783-61-2 [3]

Appearance White to off-white powder [3]

Synonyms Mexoryl SW, Parsol SLX [3]

Molecular Formula (C₁₈H₂₁NO₂)n [3]

Melting Point Not available

Boiling Point Not applicable [3]

Solubility Insoluble in water [4]

Primary Function UV Filter, UV Absorber [2]

Personal Protective Equipment (PPE)
Due to the lack of specific toxicity data for the pure substance, the following personal protective

equipment is mandatory to prevent inhalation, skin, and eye contact.

PPE Category Specification Rationale

Hand Protection Nitrile or neoprene gloves.
To prevent skin contact with

the fine powder.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from airborne

particles.

Respiratory Protection
A NIOSH-approved N95 or

higher-rated respirator.

To prevent inhalation of the

fine powder, especially during

weighing and transfer.

Skin and Body Protection A standard laboratory coat.
To protect skin and clothing

from contamination.
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Adherence to the following procedural steps is crucial for minimizing exposure and ensuring a

safe laboratory environment.

1. Engineering Controls:

All handling of the powder, including weighing and dilutions, should be conducted in a

certified chemical fume hood or a powder containment hood to minimize inhalation risk.

2. General Handling:

Avoid generating dust. Use gentle scooping and transfer techniques.

Keep the container tightly closed when not in use.

Wash hands thoroughly after handling, even if gloves were worn.

3. Spill Response:

A logical workflow for responding to a chemical spill is outlined in the diagram below.
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Immediate Response

Personal Protective Equipment

Containment and Cleanup

Waste Disposal

Alert others in the area

Assess the spill size and immediate risk

Evacuate if necessary

If spill is large or ventilation is poor

Don appropriate PPE:
- Respirator
- Goggles
- Gloves

- Lab Coat

If spill is manageable

Contain the spill with absorbent pads or granules

Carefully sweep or vacuum up the powder

Decontaminate the area with a suitable solvent and then soap and water

Collect all contaminated materials in a labeled hazardous waste container

Dispose of waste according to institutional and local regulations

Click to download full resolution via product page

Caption: Workflow for Chemical Spill Response.
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Proper disposal of POLYACRYLAMIDOMETHYL BENZYLIDENE CAMPHOR and associated

waste is critical to prevent environmental contamination.

1. Waste Segregation:

Solid Waste: All disposable PPE (gloves, respirator), contaminated wipes, and weighing

papers should be collected in a dedicated, clearly labeled hazardous waste bag or container.

Unused or waste POLYACRYLAMIDOMETHYL BENZYLIDENE CAMPHOR powder should

also be disposed of as solid chemical waste.

Liquid Waste: Solutions containing this compound should be collected in a designated,

labeled hazardous waste container for organic chemical waste.

2. Disposal Procedure:

All waste must be disposed of through your institution's Environmental Health and Safety

(EHS) office.

Do not dispose of this chemical down the drain or in the regular trash.

Follow all local, state, and federal regulations for hazardous waste disposal.

While POLYACRYLAMIDOMETHYL BENZYLIDENE CAMPHOR is deemed safe for use in

cosmetics at low concentrations, the properties of the pure substance in a laboratory setting

are not well-defined.[1][2] Therefore, treating it as a potentially hazardous chemical and

adhering to the stringent safety protocols outlined in this document is imperative for ensuring

the well-being of all laboratory personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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